isopropyl methyl[(2-oxo-1-pyrrolidinyl)methyl]phosphinate

• IUPAC Name: 1-[[methyl(propan-2-yloxy)phosphoryl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C9H18NO3P/c1-8(2)13-14(3,12)7-10-6-4-5-9(10)11/h8H,4-7H2,1-3H3
• InChI Key: ZARSUUNTMZVYCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OP(=O)(C)CN1CCCC1=O
• Molecular Formula: C9H18NO3P
• Molecular Weight: 219.22 g/mol

Description

The compound is a phosphinate derivative with a pyrrolidinyl group. Phosphinates are known for their reactivity and are used in various chemical reactions. Pyrrolidinyl is a five-membered ring with nitrogen as one of the atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, phosphinates are generally synthesized from their esters by hydrolysis or dealkylation. The pyrrolidinyl group could potentially be introduced through a suitable reaction.

Molecular Structure Analysis

The molecular structure would likely consist of a phosphinate core with an isopropyl group, a methyl group, and a 2-oxo-1-pyrrolidinyl group attached. The exact structure would need to be confirmed through techniques such as NMR or X-ray crystallography.

Chemical Reactions Analysis

Phosphinates are known to participate in a variety of chemical reactions, including hydrolysis and dealkylation. The reactivity of this specific compound would depend on the exact structure and the conditions of the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure of the compound. For example, similar compounds have been reported to be liquid at room temperature.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some phosphinates are used as ligands in catalysis, while others have biological activity.

Safety and Hazards

As with any chemical compound, appropriate safety precautions should be taken when handling. The specific hazards would depend on the exact structure of the compound.

Future Directions

The potential applications and future directions for this compound would depend on its reactivity and properties. Phosphinates and pyrrolidines are both areas of active research, and new applications are continually being discovered.